Cas no 1261759-98-1 (3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
• CAS No: 1261759-98-1
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4989408
• Update Time: 2025-10-28

3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H8BrF5O2/c12-4-3-8(18)7-2-1-6(11(15,16)17)5-9(7)19-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： IKCPCZWLWCILSR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(F)(F)F)=CC=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone

3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone

3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261759-98-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, a difluoromethoxy group, and a trifluoromethyl group, all attached to a propiophenone backbone. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high purity levels.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The bromine atom in the molecule serves as an excellent leaving group, facilitating further substitution reactions to introduce bioactive moieties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them strong candidates for anti-cancer drug development. Additionally, the trifluoromethyl group enhances the lipophilicity of the molecule, improving its bioavailability when administered orally.

Another area where 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone has shown potential is in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalytic systems. Recent research has demonstrated that this compound can act as a highly efficient ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The difluoromethoxy group plays a crucial role in stabilizing the metal-ligand interaction, enhancing the catalytic activity.

In terms of environmental impact, the stability and biodegradability of 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone have been extensively studied. Initial findings suggest that the compound exhibits moderate persistence in aquatic environments, with degradation rates influenced by pH levels and microbial activity. However, further research is required to fully understand its long-term environmental effects and to develop strategies for safe disposal.

The toxicological profile of this compound has also been a focus of recent studies. Acute toxicity tests indicate that 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone exhibits low toxicity at common exposure levels, with no significant adverse effects observed in experimental animals. Chronic toxicity studies are currently underway to assess long-term exposure risks and to establish safe handling guidelines for industrial applications.

In conclusion, 3-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261759-98-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new properties and applications for this compound, it is expected to play an increasingly important role in advancing scientific and technological innovations.